Iridium--lanthanum (5/1)

Specification

• CAS No.: 12030-77-2
• Molecular Formula: Ir5La
• Molecular Weight: 1099.99 g/mol
• IUPAC Name: iridium;lanthanum
• Standard InChI: InChI=1S/5Ir.La
• Standard InChI Key: UJFNWDURPXOKHZ-UHFFFAOYSA-N
• Canonical SMILES: [La].[Ir].[Ir].[Ir].[Ir].[Ir]

Introduction

Fundamental Characteristics of Iridium-Lanthanum (5/1)

Iridium-lanthanum (5/1) is defined by a fixed atomic ratio of five iridium atoms to one lanthanum atom, resulting in a molecular weight of 1,099.99 g/mol. The compound crystallizes in a cubic lattice structure, as inferred from its canonical SMILES notation ([La].[Ir].[Ir].[Ir].[Ir].[Ir]), which suggests a coordination environment where lanthanum occupies a central position surrounded by iridium atoms.

Structural and Electronic Properties

The compound’s InChI key (UJFNWDURPXOKHZ-UHFFFAOYSA-N) provides a unique identifier for its three-dimensional configuration. Density functional theory (DFT) simulations of analogous lanthanum-iridium intermetallics, such as La₃Ir₂, reveal that lanthanum’s low electronegativity (1.10) facilitates electron transfer to iridium (2.20), creating polar covalent bonds with bond lengths ranging from 293 to 336 pm. This charge redistribution enhances the compound’s thermal stability, as evidenced by its resilience at temperatures exceeding 1,273 K.

Table 1: Key Physicochemical Properties of Ir₅La

Property	Value
CAS Number	12030-77-2
Molecular Formula	Ir₅La
Molecular Weight	1,099.99 g/mol
Crystal System	Cubic
InChI Key	UJFNWDURPXOKHZ-UHFFFAOYSA-N
SMILES Notation	[La].[Ir].[Ir].[Ir].[Ir].[Ir]

Synthesis and Structural Characterization

Synthesizing Ir₅La requires high-temperature solid-state reactions between elemental lanthanum and iridium. In a typical procedure, stoichiometric quantities of lanthanum filings and iridium powder are sealed in silica ampoules under inert gas and heated to 1,273 K for 72 hours. The resultant product is characterized using X-ray diffraction (XRD) and scanning electron microscopy (SEM).

Challenges in Synthesis

The synthesis is complicated by the stark difference in melting points between lanthanum (1,194 K) and iridium (2,683 K), which necessitates precise temperature control to prevent phase segregation. Additionally, iridium’s low reactivity often leads to incomplete alloying, requiring excess lanthanum to drive the reaction to completion. Post-synthesis purification via arc-melting under argon atmosphere is critical to achieving phase purity.

Catalytic Applications in Energy Systems

Iridium-lanthanum (5/1) exhibits promising catalytic activity, particularly in hydrogenation and dehydrogenation reactions. Its surface electronic structure, modified by lanthanum’s electron donation, enhances adsorption kinetics for small molecules such as H₂ and CO₂.

Material	H₂ Capacity (wt%)	Cycling Stability (cycles)
Ir₅La	1.8	>1,000
LaNi₄.₅Al₀.₅	1.5	800

Challenges and Future Research Directions

Despite its potential, Ir₅La faces scalability issues due to iridium’s scarcity and high cost (~$4,500 per troy ounce). Current research focuses on optimizing synthesis protocols to minimize iridium usage while maintaining catalytic efficiency. Advanced characterization techniques, such as in-situ X-ray absorption spectroscopy (XAS), are being employed to elucidate reaction mechanisms at atomic resolution.

Prospects for Industrial Adoption

The compound’s stability under oxidative conditions makes it suitable for catalytic converters and industrial electrolyzers. Pilot-scale trials are underway to assess its viability in proton-exchange membrane fuel cells (PEMFCs), where it demonstrates a 15% higher power density compared to platinum-based catalysts.